Cas no 16260-26-7 (Octyl Tetradecanoate)
Octyl Tetradecanoate Chemical and Physical Properties
Names and Identifiers
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- Tetradecanoic acid,octyl ester
- octyl myristate
- octyl tetradecanoate
- Tetradecanoic acid, octyl ester
- 16260-26-7
- SCHEMBL333275
- NS00025311
- DTXSID1066029
- CHEMBL206634
- QWPNJOHZHSJFIY-UHFFFAOYSA-N
- EINECS 240-368-1
- Octyl Tetradecanoate
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- Inchi: 1S/C22H44O2/c1-3-5-7-9-11-12-13-14-15-16-18-20-22(23)24-21-19-17-10-8-6-4-2/h3-21H2,1-2H3
- InChI Key: QWPNJOHZHSJFIY-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCCCC)=O)CCCCCCCC
Computed Properties
- Exact Mass: 340.33432
- Monoisotopic Mass: 340.334
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 20
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 9.8
Experimental Properties
- Density: 0.861
- Boiling Point: 388.9°Cat760mmHg
- Flash Point: 193.5°C
- Refractive Index: 1.447
- PSA: 26.3
Octyl Tetradecanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O272880-100mg |
Octyl Tetradecanoate |
16260-26-7 | 100mg |
$ 181.00 | 2023-09-06 | ||
| TRC | O272880-500mg |
Octyl Tetradecanoate |
16260-26-7 | 500mg |
$ 741.00 | 2023-09-06 | ||
| TRC | O272880-1g |
Octyl Tetradecanoate |
16260-26-7 | 1g |
$ 1420.00 | 2023-09-06 | ||
| TRC | O272880-1000mg |
Octyl Tetradecanoate |
16260-26-7 | 1g |
$1418.00 | 2023-05-17 |
Octyl Tetradecanoate Related Literature
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1. LXXXV.—Investigations on the dependence of rotatory power on chemical constitution. Part V. The simpler esters of the carbinols CH3·CH(OH)·RRobert Howson Pickard,Joseph Kenyon J. Chem. Soc. Trans. 1914 105 830
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2. CCXXXIV.—Molecular volumes at absolute zero. Part II. Zero volumes and chemical compositionSamuel Sugden J. Chem. Soc. 1927 1786
Additional information on Octyl Tetradecanoate
Chemical Profile of Octyl Tetradecanoate (CAS No. 16260-26-7)
Octyl Tetradecanoate, chemically known by its CAS number 16260-26-7, is a long-chain ester compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with the molecular formula C₁₈H₃₆O₂, is derived from the reaction between octanol and tetradecanoic acid, presenting a unique structure that makes it valuable in various industrial and scientific applications.
The molecular structure of Octyl Tetradecanoate consists of a long hydrocarbon chain terminated by an ester group. This configuration imparts favorable physicochemical properties such as low volatility, high lubricity, and excellent solvency, making it a versatile component in formulations ranging from cosmetics to industrial lubricants. The compound's stability under a range of temperatures and its compatibility with other organic molecules further enhance its utility in chemical synthesis and product development.
In recent years, research has highlighted the potential applications of Octyl Tetradecanoate in pharmaceutical formulations. Its ability to act as a solvent and penetration enhancer has been explored in the development of topical medications. Studies have demonstrated that when incorporated into transdermal delivery systems, Octyl Tetradecanoate can significantly improve the bioavailability of active pharmaceutical ingredients (APIs). This property is particularly relevant in the context of modern drug delivery systems, where optimizing API absorption is crucial for therapeutic efficacy.
Moreover, the compound's biocompatibility and low toxicity profile have positioned it as a promising candidate for use in biomedical applications. Research published in peer-reviewed journals indicates that Octyl Tetradecanoate can be utilized as a carrier for hydrophobic drugs, facilitating their transport across biological membranes. This has implications for the treatment of various conditions where oral or topical drug delivery is challenging.
The industrial significance of Octyl Tetradecanoate extends beyond pharmaceuticals. In the cosmetics industry, it is valued for its emollient properties, which help to soften and smooth skin. Its incorporation into skincare products contributes to enhanced texture and feel, making it a preferred choice for formulators seeking to improve product aesthetics. Additionally, its role as an intermediate in the synthesis of more complex organic compounds underscores its importance in chemical manufacturing processes.
Recent advancements in green chemistry have also focused on optimizing the production methods of Octyl Tetradecanoate to minimize environmental impact. Research efforts have been directed toward developing sustainable synthetic routes that reduce waste and energy consumption. These innovations align with global trends toward eco-friendly chemical processes and highlight the compound's adaptability to evolving regulatory and environmental standards.
The analytical characterization of Octyl Tetradecanoate is another area where significant progress has been made. Modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have enabled researchers to elucidate its molecular structure with high precision. These analytical methods are essential for ensuring the purity and consistency of the compound across different batches, which is critical for both industrial and research applications.
In conclusion, Octyl Tetradecanoate (CAS No. 16260-26-7) represents a multifaceted compound with diverse applications in pharmaceuticals, cosmetics, and industrial chemistry. Its unique molecular properties make it an invaluable component in various formulations, while ongoing research continues to uncover new possibilities for its use. As scientific understanding advances, the role of Octyl Tetradecanoate is likely to expand further, reinforcing its status as a key player in modern chemical innovation.
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